Cas no 2639443-38-0 (methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylate)

• Product Name: methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylate
• CAS No: 2639443-38-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5641419
• PubChem ID: 165896462
• Update Time: 2025-06-07

methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639443-38-0
• EN300-28229410
• methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate
• methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylate

• Inchi： 1S/C10H15N3O2/c1-15-10(14)8-6-13-5-7(4-11)2-3-9(13)12-8/h6-7H,2-5,11H2,1H3
• InChI Key： ZOWLVKCLCHUHGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN2C(CCC(CN)C2)=N1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylate

Comprehensive Overview of Methyl 6-(Aminomethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-2-Carboxylate (CAS No. 2639443-38-0)

Methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2639443-38-0) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad biological activities. The presence of both an aminomethyl group and a methyl carboxylate moiety in its structure makes it a versatile intermediate for drug discovery and material science.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their role in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly interested in CAS 2639443-38-0 due to its potential to modulate key biological pathways. For instance, its structural similarity to purine bases allows it to interact with enzymes and receptors involved in cellular signaling, making it a promising candidate for cancer therapeutics and neurodegenerative disease research.

The synthesis of methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for high-value applications.

From an industrial perspective, CAS 2639443-38-0 is gaining traction as a building block for peptide mimetics and small-molecule libraries. Its compatibility with click chemistry and cross-coupling reactions further enhances its utility in combinatorial chemistry. Moreover, the compound’s stability under physiological conditions makes it a preferred choice for prodrug design and targeted drug delivery systems.

Environmental and regulatory considerations are also critical when working with methyl 6-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate. While it is not classified as hazardous, proper handling and disposal protocols must be followed to minimize ecological impact. The compound’s biodegradability and toxicity profile are currently under investigation, aligning with the growing emphasis on green chemistry and sustainable pharmaceutical manufacturing.

In conclusion, CAS 2639443-38-0 represents a cutting-edge scaffold in medicinal chemistry, with applications spanning drug development, material science, and biotechnology. Its unique properties and adaptability position it as a key player in addressing unmet medical needs and advancing scientific innovation. Future research will likely focus on optimizing its synthetic routes and exploring new therapeutic avenues, solidifying its role in next-generation bioactive compounds.